Cas no 868217-06-5 (1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868217-06-5
• MF: C₁₆H₁₅BrN₂O₂S₂
• MW: 411.336500406265
• CID: 6528194
• Update Time: 2025-08-02

1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 1H-Imidazole, 2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1-(phenylsulfonyl)-

• Inchi： 1S/C16H15BrN2O2S2/c17-14-8-6-13(7-9-14)12-22-16-18-10-11-19(16)23(20,21)15-4-2-1-3-5-15/h1-9H,10-12H2
• InChI Key： AQSIGUIXZXVBQF-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Br)C=C2)N(S(C2=CC=CC=C2)(=O)=O)CCN=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 544.6±52.0 °C(Predicted)
• pka: -2.59±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(Benzenesulfonyl)-2-{(4-Bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-06-5): A Comprehensive Overview

1-(Benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both benzenesulfonyl and 4-bromophenyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The molecular formula of 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is C₁₆H₁₅BrN₂O₂S₂, with a molecular weight of approximately 411.33 g/mol. Its unique structure combines a sulfonyl group and a bromophenyl moiety, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the fields of oncology and infectious diseases.

One of the key reasons for the growing interest in CAS 868217-06-5 is its potential as a pharmacophore in drug development. Imidazole derivatives, such as this compound, are often explored for their enzyme inhibitory properties. For instance, they can target specific proteins involved in disease pathways, making them candidates for small-molecule therapeutics. Recent studies have highlighted the importance of such compounds in addressing antibiotic resistance, a major global health concern.

In addition to its pharmaceutical applications, 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is also used in chemical synthesis and material science. Its ability to act as a ligand or intermediate in catalytic reactions makes it valuable for creating advanced materials with tailored properties. Researchers are investigating its use in metal-organic frameworks (MOFs) and other nanostructured materials, which have applications in catalysis, sensing, and drug delivery.

The synthesis of CAS 868217-06-5 typically involves multi-step organic reactions, including sulfonylation and bromination processes. Optimizing these synthetic routes is a focus area for chemists aiming to improve yield and purity. Given the increasing demand for high-purity intermediates in the pharmaceutical industry, this compound is often sourced from specialized suppliers who adhere to strict quality control standards.

From a market perspective, the demand for imidazole-based compounds like 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is expected to rise due to their versatility in drug discovery. The compound’s patent landscape and regulatory status are also critical factors for companies involved in its production and distribution. As the pharmaceutical industry continues to explore new small-molecule drugs, intermediates such as this will remain in high demand.

For researchers and industry professionals, understanding the physicochemical properties of CAS 868217-06-5 is essential. Its solubility, stability, and reactivity under various conditions must be carefully characterized to ensure successful application in synthetic workflows. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are commonly employed to verify its structure and purity.

In conclusion, 1-(benzenesulfonyl)-2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868217-06-5) is a compound of significant scientific and industrial interest. Its role as a pharmaceutical intermediate and its potential in material science underscore its importance in modern chemistry. As research progresses, this compound may unlock new possibilities in drug development and advanced material design, addressing some of the most pressing challenges in science and medicine today.